Cas no 80118-78-1 (3'-hydroxydianemycin)
3'-hydroxydianemycin structure
Product Name:3'-hydroxydianemycin
CAS No:80118-78-1
MF:C47H78O15
MW:883.115039860988
CID:985099
Update Time:2024-03-01
3'-hydroxydianemycin Chemical and Physical Properties
Names and Identifiers
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- 3'-hydroxydianemycin
- (3'R)-3'-Hydroxydianemycin sodium salt
- Antibiotic TM-531C
- TM-531C
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- Inchi: 1S/C47H78O15.Na.H/c1-23(39(51)24(2)16-27(5)43(52)53)15-25(3)40-30(8)34(50)21-45(60-40)14-13-44(11,62-45)37-20-35(57-38-19-33(49)42(55-12)32(10)56-38)31(9)47(59-37)29(7)18-36(58-47)41-26(4)17-28(6)46(54,22-48)61-41;;/h15,24-38,40-42,48-50,54H,13-14,16-22H2,1-12H3,(H,52,53);;
- InChI Key: GRAJJUVJGDHBOT-UHFFFAOYSA-N
- SMILES: CC1C(CC(C2(CCC3(CC(O)C(C)C(C(C)C=C(C)C(=O)C(C)CC(C)C(=O)O)O3)O2)C)OC21C(CC(C1C(CC(C)C(O)(CO)O1)C)O2)C)OC1OC(C)C(OC)C(O)C1.[NaH]
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 63
- Rotatable Bond Count: 14
- Complexity: 1620
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: nothing
3'-hydroxydianemycin Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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